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Compound of Interest

Compound Name: Cinnamic acid-d6

Cat. No.: B1602556 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Cinnamic acid-d6, a deuterated analog

of cinnamic acid, for its application in advanced research and development. This document

covers its chemical and physical specifications, its role as an internal standard in analytical

methodologies, and its application in studying biological signaling pathways.

Cinnamic Acid-d6: Specifications and Properties
Cinnamic acid-d6 is a stable isotope-labeled version of cinnamic acid, where six hydrogen

atoms have been replaced by deuterium. This isotopic substitution makes it an invaluable tool

in mass spectrometry-based quantitative analysis and metabolic studies.

There are different deuterated forms of cinnamic acid available, with the position of deuterium

labeling varying. The most common forms are deuterated on the phenyl ring and/or the acrylic

acid side chain. Below are the specifications for two common variants.

Table 1: Specifications of Common Cinnamic Acid-d6 Variants
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Property
trans-Cinnamic acid-
β,2,3,4,5,6-d6

trans-Cinnamic-
alpha,2,3,4,5,6-d6

CAS Number 91453-04-2[1][2] 1174218-97-3[3][4]

Synonyms
3-Phenyl-d5-2-propenoic acid-

3-d1[1][2]

trans-Cinnamic Acid D6

(phenyl-D5,alpha-D)[3][4]

Molecular Formula C₉H₂D₆O₂[2][5] C₉D₆H₂O₂[3][4]

Molecular Weight 154.20 g/mol [1][2] 154.196 g/mol [4]

Isotopic Purity 98 atom % D[1] 99 atom % D[3][4]

Chemical Purity - min 98%[3][4]

Melting Point 132-135 °C (lit.)[1] -

Boiling Point 300 °C (lit.)[1] -

Appearance White to off-white solid -

Experimental Protocols and Applications
Cinnamic acid-d6 is primarily utilized as an internal standard in quantitative analytical

methods, such as liquid chromatography-mass spectrometry (LC-MS), for pharmacokinetic

studies, and as a tracer in metabolic profiling research.

Use as an Internal Standard in LC-MS/MS Analysis
Deuterated standards are ideal internal standards for mass spectrometry as they co-elute with

the analyte of interest and exhibit similar ionization efficiency, correcting for matrix effects and

variations in sample processing.

Experimental Workflow for Quantification of Cinnamic Acid in Biological Samples
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Sample Preparation

LC-MS/MS Analysis

Data Analysis

Biological Sample (e.g., Plasma)

Spike with Cinnamic acid-d6 (Internal Standard)

Protein Precipitation (e.g., with Acetonitrile)

Centrifugation

Collect Supernatant

Inject into UPLC-MS/MS

Chromatographic Separation (e.g., C18 column)

Mass Spectrometric Detection (MRM mode)

Integrate Peak Areas (Analyte and IS)

Calculate Peak Area Ratio

Quantify using Calibration Curve
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Incubation

Metabolite Extraction

Analysis

Cell Culture or In Vivo Model

Introduce Cinnamic acid-d6

Incubate for a Defined Period

Harvest Cells/Tissues

Quench Metabolism (e.g., with Cold Solvent)

Extract Metabolites

LC-MS/MS Analysis

Identify Deuterated Metabolites

Metabolic Flux Analysis

Phenylalanine Cinnamic Acid
PAL

p-Coumaric Acid Lignins, Flavonoids, etc.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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